2-(Benzo[d]oxazol-2-ylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C19H19FN4O3S/c1-2-13-17(20)18(22-11-21-13)26-12-7-8-24(9-12)16(25)10-28-19-23-14-5-3-4-6-15(14)27-19/h3-6,11-12H,2,7-10H2,1H3
• InChI Key: ASETWXVZNHKDLN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CSC3=NC4=CC=CC=C4O3)F
• Molecular Formula: C19H19FN4O3S
• Molecular Weight: 402.4 g/mol

Description

The compound “2-(Benzo[d]oxazol-2-ylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone” is a complex organic molecule that contains several functional groups and rings, including a benzo[d]oxazole ring, a pyrimidine ring, and a pyrrolidine ring.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The benzo[d]oxazole and pyrimidine rings are aromatic, contributing to the stability of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of multiple rings and functional groups could affect its solubility, melting point, boiling point, and other properties.

Scientific Research Applications

Antimicrobial and Antifungal Properties

The compound has been synthesized and investigated for its biological properties. It has shown potential in anti-tubercular screening, particularly compounds 6b and 6h, which demonstrated increased potency due to the presence of electron-donating substituents such as dimethylamino, hydroxy, and methoxy moieties. Docking studies indicate that these compounds interact effectively with the Mycobacterium tuberculosis enoyl reductase enzyme, hinting at potent activity against this pathogen. Additionally, similar compounds have also exhibited pronounced antibacterial activity against Klebsiella pneumoniae and excellent antifungal activity against Penicillium chrysogenum, indicating a broad spectrum of potential antimicrobial applications (Venugopal, Sundararajan, & Choppala, 2020)(Suram, Thatha, Venkatapuram, & Adivireddy, 2017).

Antiproliferative Activity

A study explored the synthesis of novel oxazole derivatives, revealing that certain compounds exhibited significant antiproliferative activity. Compounds like 2-(2-(2-fluorophenyl)-4-(2,3,4-trimethoxyphenyl)oxazol-5-ylthio)benzo[d]thiazole displayed in vitro antiproliferative properties, which were comparable to the reference drug 5-fluorouracil. This finding underscores the potential use of such compounds in therapeutic interventions targeting proliferative disorders (Liu et al., 2009).

Anticonvulsant Properties

A series of compounds were synthesized and assessed for their anticonvulsant activities. Notably, one compound emerged as particularly potent, with a high protective index value, indicating its potential as a strong anticonvulsant agent. This compound's influence on sodium channels was evaluated in vitro, providing insights into its mechanism of action and laying the groundwork for further exploration in this area (Malik & Khan, 2014).